Cas no 2171463-76-4 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid
• CAS No: 2171463-76-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5848983
• PubChem ID: 165809331
• Update Time: 2025-11-01

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-2-methylpropanoic acid
• EN300-1514903
• 2171463-76-4

• Inchi： 1S/C26H30N2O5/c1-4-10-23(24(29)28(5-2)15-17(3)25(30)31)27-26(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h4,6-9,11-14,17,22-23H,1,5,10,15-16H2,2-3H3,(H,27,32)(H,30,31)
• InChI Key： NPZDSNSCAJXSLM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid

Comprehensive Overview of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid (CAS No. 2171463-76-4)

The compound 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid (CAS No. 2171463-76-4) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a pent-4-enamido linker, and a 2-methylpropanoic acid moiety, making it a versatile intermediate for researchers. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions.

In recent years, the demand for peptide-based therapeutics and bioconjugation reagents has surged, driven by advancements in drug discovery and personalized medicine. This compound aligns with these trends, as its Fmoc-protected amino acid derivative is instrumental in constructing complex peptides with high precision. Researchers often search for "Fmoc-amino acid derivatives" or "CAS 2171463-76-4 applications" to explore its utility in synthesizing bioactive peptides, such as those targeting GPCRs or enzyme inhibitors.

The pent-4-enamido segment in this molecule offers unique reactivity, enabling click chemistry or thiol-ene reactions for bioconjugation. This feature is particularly relevant in the context of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology research. Users frequently inquire about "linker chemistry for ADCs" or "PROTACs synthesis strategies," highlighting the compound's potential in these cutting-edge fields.

From a synthetic perspective, the 2-methylpropanoic acid terminus enhances the compound's solubility in organic solvents, facilitating its incorporation into multi-step reactions. This attribute is critical for laboratories focusing on "peptide modification techniques" or "non-natural amino acid incorporation." Additionally, the N-ethyl substitution introduces steric and electronic effects that can influence peptide conformation and binding affinity, a key consideration for "structure-activity relationship (SAR) studies."

Quality control and analytical characterization of CAS 2171463-76-4 are paramount for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structure. Queries like "HPLC methods for Fmoc compounds" or "NMR peaks for pent-4-enamido derivatives" reflect the analytical challenges associated with such molecules.

In summary, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylpropanoic acid represents a sophisticated tool for modern chemical biology. Its design caters to the growing needs of peptide engineering, targeted drug delivery, and bioconjugation, aligning with trends like "precision medicine" and "next-generation therapeutics." As research in these areas expands, this compound is poised to play a pivotal role in advancing scientific innovation.